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Compound of Interest

Compound Name: Chromium(III) fluoride hydrate

Cat. No.: B047041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structures of

various hydrated forms of Chromium(III) fluoride (CrF₃). The information presented herein is

curated for researchers, scientists, and professionals in drug development who require detailed

structural and methodological data. This document summarizes key crystallographic data,

outlines experimental protocols for structure determination, and provides visualizations to

illustrate the relationships between the different hydrated species.

Introduction
Chromium(III) fluoride is an inorganic compound that exists in an anhydrous state and as

several hydrates, with the degree of hydration significantly influencing its crystal structure and

physical properties. These compounds are of interest for their potential applications in

catalysis, materials science, and as precursors in chemical synthesis. Understanding their

precise three-dimensional atomic arrangement is crucial for predicting their behavior and

designing new materials. This guide focuses on the crystallographic details of the well-

characterized trihydrate and pentahydrate forms, and also discusses other known hydrates.
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The crystal structures of Chromium(III) fluoride trihydrate (CrF₃·3H₂O) and pentahydrate

(CrF₃·5H₂O) have been determined through single-crystal X-ray diffraction. The quantitative

data for these structures, along with the anhydrous form for comparison, are summarized in the

tables below.

Table 1: Crystallographic Data for Anhydrous and
Hydrated Chromium(III) Fluoride
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Z: Number of formula units per unit cell.

Experimental Protocols
The determination of the crystal structures of hydrated Chromium(III) fluoride relies on

established crystallographic techniques. The following sections detail the methodologies cited

for the key experiments.

Synthesis and Crystallization
Chromium(III) Fluoride Trihydrate and Pentahydrate:

The synthesis of single crystals of the trihydrate and pentahydrate forms of Chromium(III)

fluoride was reported by Herbstein, Kapon, and Reisner in 1985. The general procedure
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involves the dissolution of a chromium(III) salt, such as chromium(III) nitrate, in an aqueous

solution of hydrofluoric acid.

Preparation of Stock Solution: A concentrated stock solution is prepared by dissolving

hydrated chromium(III) nitrate in 40% aqueous hydrofluoric acid.

Crystallization: Single crystals are grown by slow evaporation of the stock solution under

controlled conditions. The specific hydrate that crystallizes is dependent on the temperature

and concentration of the solution. The trihydrate and pentahydrate have been isolated

through this method.

X-ray Diffraction Data Collection and Structure
Refinement
The primary technique for elucidating the crystal structures of these compounds is single-

crystal X-ray diffraction.

Data Collection: A suitable single crystal of the desired hydrate is mounted on a goniometer

head. The crystal is then placed in a diffractometer, and X-ray diffraction data are collected,

typically using Mo Kα radiation. The diffraction intensities are measured over a wide range of

scattering angles.

Structure Solution and Refinement: The collected diffraction data are processed to yield a set

of structure factors. The crystal structure is then solved using direct methods or Patterson

techniques to determine the initial positions of the atoms. The atomic coordinates and

thermal parameters are subsequently refined using least-squares methods to achieve the

best possible fit between the observed and calculated structure factors.

Structural Descriptions
In the anhydrous form of Chromium(III) fluoride, the chromium centers are octahedrally

coordinated by six fluoride ligands, which bridge to adjacent chromium centers, forming a

three-dimensional network. In the hydrated forms, water molecules replace some of the fluoride

ligands in the coordination sphere of the chromium ion or are incorporated into the crystal

lattice as water of crystallization.
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Logical Relationship of Hydrated Chromium(III)
Fluoride Species
The different hydrated forms of Chromium(III) fluoride can be conceptually linked through

processes of hydration and dehydration, which are influenced by external conditions such as

temperature and humidity.
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Caption: Relationship between different hydrated forms of Chromium(III) fluoride.

Other Hydrated Forms
While the trihydrate and pentahydrate are well-characterized crystallographically, other

hydrates of Chromium(III) fluoride, such as the hexahydrate ([Cr(H₂O)₆]F₃) and the

nonahydrate ([Cr(H₂O)₆]F₃·3H₂O), are also known to exist.[1][2] The hexahydrate is violet,

while the nonahydrate is green.[1] Detailed single-crystal X-ray diffraction data for these higher

hydrates are less commonly reported in the literature. Their structures are generally understood

to consist of the hexaquachromium(III) cation, [Cr(H₂O)₆]³⁺, with fluoride anions and, in the

case of the nonahydrate, additional water molecules occupying positions in the crystal lattice.

In conclusion, the crystal structures of hydrated Chromium(III) fluoride exhibit a rich diversity

depending on the degree of hydration. The detailed crystallographic data for the trihydrate and

pentahydrate provide a solid foundation for understanding the structure-property relationships

in this class of compounds. Further research into the precise structures of the higher hydrates

would provide a more complete picture of the coordination chemistry of Chromium(III) fluoride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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